N-mesitylcyclohexanecarboxamide
Description
N-Mesitylcyclohexanecarboxamide is a cyclohexanecarboxamide derivative featuring a mesityl (2,4,6-trimethylphenyl) group attached to the nitrogen atom of the carboxamide moiety. These derivatives are synthesized via coupling reactions under mild conditions, yielding crystalline products with characterized physical properties, such as melting points and spectral data.
Properties
Molecular Formula |
C16H23NO |
|---|---|
Molecular Weight |
245.36 g/mol |
IUPAC Name |
N-(2,4,6-trimethylphenyl)cyclohexanecarboxamide |
InChI |
InChI=1S/C16H23NO/c1-11-9-12(2)15(13(3)10-11)17-16(18)14-7-5-4-6-8-14/h9-10,14H,4-8H2,1-3H3,(H,17,18) |
InChI Key |
IRKTZRFMOACZSI-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)C2CCCCC2)C |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)C2CCCCC2)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Steric Effects : The mesityl group in compound 23 contributes to a higher molecular weight (333.39 g/mol) and elevated melting point (196–197°C) compared to derivatives with simpler aromatic substituents (e.g., 3-acetylphenyl or chlorohydroxyphenyl). This suggests enhanced crystallinity due to van der Waals interactions from methyl groups .
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